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Compound of Interest

(tetrahydro-2H-pyran-3-
Compound Name:

yl)methanamine hydrochloride

Cat. No.: B147239

In-Depth Technical Guide: (tetrahydro-2H-pyran-
3-yl)methanamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride (CAS No. 1159599-89-9), a valuable building block in
pharmaceutical and medicinal chemistry. The document details its commercial availability,
chemical and physical properties, and provides insights into its synthesis and potential
applications.

Commercial Availability and Supplier Information

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is commercially available from
various chemical suppliers. It is typically offered in research quantities, with purities generally
reported to be 97% or higher.[1] Some suppliers indicate a purity of 298%.[2][3] The compound
is usually supplied as a yellow to white solid.[2][3]
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Supplier Attribute Information Source

(tetrahydro-2H-pyran-3-
Product Name ] ] [2][3]
yl)methanamine hydrochloride

CAS Number 1159599-89-9 [2][3]
Appearance Yellow to white solid [2][3]
Purity >98% or 97% [11121[3]

. Available in research quantities
Packaging [1]
(e.9.,250mg,19,59,1049)

Keep sealed and away from
Storage ] ] [2][3]
direct light

Chemical and Physical Properties

This section summarizes the key chemical and physical properties of (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride.

Property Value Source
Molecular Formula CeH1aCINO [21[3][4]
Molecular Weight 151.63 g/mol [4]
IUPAC Name (oxan-3- [4]

yl)methanamine;hydrochloride

oxan-3-ylmethanamine
Synonyms hydrochloride, (tetrahydro-2H- [4]

pyran-3-yl)methanamine HCI

Canonical SMILES C1COCC(C1)CN.CI [4]

ADKXKWJPOISVRF-
InChl Key [4]
UHFFFAOYSA-N

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the direct synthesis of (tetrahydro-2H-
pyran-3-yl)methanamine hydrochloride is not readily available in peer-reviewed journals, a
plausible synthetic route can be inferred from related literature and patent disclosures. A
common approach involves the reduction of a corresponding nitrile or the reductive amination
of an aldehyde. A representative, generalized synthetic workflow is presented below.

lllustrative Synthetic Pathway

Synthesis of (tetrahydro-2H-pyran-3-yl)methanol Conversion to Amine Salt Formation

Tetrahydro-2H-pyran-3-carbaldehyde

Reduction
(e.g., NaBH4)

(tetrahydro-2H-pyran-3-yl)methanol

(tetrahydro-2H-pyran-3-yl)methanol (tetrahydro-2H-pyran-3-yl)methanamine

Activation
(e.g., Tosylation)

Treatment with HCI

Tosyl-activated intermediate (tetrahydro-2H-pyran-3-yl)methanamine hydrochloride

Amination
(e.g., NaN3 then reduction, or direct amination)

l

(tetrahydro-2H-pyran-3-yl)methanamine

Click to download full resolution via product page

A plausible synthetic workflow for (tetrahydro-2H-pyran-3-yl)methanamine hydrochloride.

A patent for the production of related tetrahydro-2H-pyran derivatives describes the synthesis
of (6-pentyltetrahydro-2H-pyran-3-yl)methanol.[2] This intermediate is then activated with p-
toluenesulfonyl chloride in the presence of pyridine, followed by subsequent reactions to
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introduce other functional groups.[2] A similar strategy could likely be adapted for the synthesis
of the target molecule.

Another relevant procedure found in the literature describes the reduction of tetrahydro-2H-
pyran-3-carbaldehyde using sodium borohydride in a co-solvent of DCM/MeOH to yield
(tetrahydro-2H-pyran-3-yl)methanol in high yield. This alcohol could then be converted to the
corresponding amine.

Applications in Research and Drug Development

The tetrahydropyran motif is a privileged scaffold in medicinal chemistry, known to improve the
physicochemical properties of drug candidates, such as solubility and metabolic stability.
Pyran-based compounds have shown a wide range of biological activities and are found in
numerous natural products and marketed drugs.[5]

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride serves as a valuable building block
for introducing the tetrahydropyran moiety into larger, more complex molecules. Its primary
amine functionality allows for a variety of chemical transformations, making it a versatile
starting material for the synthesis of novel compounds in drug discovery programs. Its
application is often as a "pharmaceutical intermediate," indicating its role in the multi-step
synthesis of active pharmaceutical ingredients.[2][3] For instance, pyran derivatives are being
investigated for the treatment of various diseases, including Alzheimer's disease.[6]

Safety and Handling

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is classified as a substance that can
cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Standard
laboratory safety precautions should be followed when handling this compound.

Hazard Statement Description Source
H315 Causes skin irritation [1]
H319 Causes serious eye irritation [1]
H335 May cause respiratory irritation  [1]
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Precautionary Phrases:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

e P264: Wash hands thoroughly after handling.[1]

o P280: Wear protective gloves/protective clothing and eye/face protection.[1]
e P302+P352: IF ON SKIN: Wash with plenty of water and soap.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

Conclusion

(Tetrahydro-2H-pyran-3-yl)methanamine hydrochloride is a commercially available and
versatile building block for chemical synthesis, particularly in the field of drug discovery. Its
tetrahydropyran core offers desirable properties for the development of new therapeutic agents.
While a specific, publicly available, detailed synthesis protocol is not widespread, its
preparation can be approached through established synthetic methodologies. Researchers and
drug development professionals can utilize this compound to explore novel chemical space and
develop new molecular entities with potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [commercial availability of (tetrahydro-2H-pyran-3-
yl)methanamine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147239#commercial-availability-of-tetrahydro-2h-
pyran-3-yl-methanamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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